(Z)-2-(2-bromobenzylidene)-6-methoxybenzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(2-bromophenyl)methylidene]-6-methoxy-1-benzofuran-3-one
• InChI: InChI=1S/C16H11BrO3/c1-19-11-6-7-12-14(9-11)20-15(16(12)18)8-10-4-2-3-5-13(10)17/h2-9H,1H3/b15-8-
• InChI Key: DXEJNBHBCBFTJX-NVNXTCNLSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)C(=CC3=CC=CC=C3Br)O2
• Isomeric SMILES: COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=CC=C3Br)/O2
• Molecular Formula: C16H11BrO3
• Molecular Weight: 331.16 g/mol

Description

“(Z)-2-(2-bromobenzylidene)-6-methoxybenzofuran-3(2H)-one” is a benzofuran derivative. Benzofuran is a heterocyclic compound, consisting of fused benzene and furan rings. Compounds like this often have interesting biological activities, which makes them a subject of various research studies.

Molecular Structure Analysis

The molecule contains a benzofuran core, which is a system of fused benzene and furan rings. It also has a methoxy group (-OCH3) and a bromobenzylidene group attached to it. The “(Z)” in the name indicates the stereochemistry of the molecule, referring to the relative positions of the substituents.

Chemical Reactions Analysis

Benzofuran derivatives can undergo a variety of chemical reactions, depending on the substituents present in the molecule. They can participate in electrophilic and nucleophilic substitution reactions, reduction and oxidation reactions, and various types of coupling reactions.

Scientific Research Applications

Anticancer Potential

• Research suggests that this compound possesses anticancer properties. .

Plant Defense and Natural Products

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Neuroprotective Effects

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Anti-Inflammatory Activity

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Antimicrobial Applications

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Chemical Synthesis and Medicinal Chemistry

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Future Directions

Benzofuran derivatives are a topic of ongoing research due to their diverse biological activities. Future research could involve synthesizing new derivatives, studying their biological activities, and optimizing their properties for potential therapeutic applications.